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Compound of Interest

Compound Name: 2-Bromo-5-iodopyridine

Cat. No.: B107189

Essential Safety and Handling Guide for 2-Bromo-5-
iodopyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-

Bromo-5-iodopyridine (CAS No: 73290-22-9). Adherence to these procedures is essential for
ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

2-Bromo-5-iodopyridine is a hazardous substance that requires careful handling. The primary
hazards associated with this chemical are summarized below.
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Hazard Statement GHS Classification

Signal Word

Acute Toxicity, Oral (Category

H302: Harmful if swallowed 2

Danger

o Skin Corrosion/Irritation
H315: Causes skin irritation
(Category 2)

H318: Causes serious eye Serious Eye Damage/Eye

damage Irritation (Category 1)

Specific target organ toxicity —

H335: May cause respiratory

single exposure (Category 3),

irritation . o
Respiratory tract irritation

Sources:[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Bromo-5-

iodopyridine to minimize exposure and prevent injury.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles that
meet ANSI Z.87.1 standards or
a face shield worn over safety

glasses.[3][4]

Protects against splashes and
airborne particles that can

cause serious eye damage.[1]

[2]

Skin Protection

- Gloves: Nitrile gloves for
incidental splash protection;
change immediately upon
contact. For prolonged contact,
consider butyl rubber or PVA
gloves.[5][6]- Lab Coat: A fully-

buttoned lab coat.

Prevents skin contact, which
can cause irritation.[1][7] Nitrile
gloves offer broad short-term

chemical resistance.[3]

Respiratory Protection

- Use in a well-ventilated area
or a certified laboratory
chemical fume hood.[5][8]- If
ventilation is inadequate or for
large spills, a NIOSH/MSHA
approved respirator (e.g., N95

dust mask) is necessary.

Minimizes the inhalation of
dust or vapors, which can
cause respiratory tract
irritation.[2][9] Engineering
controls like fume hoods are

the primary line of defense.[3]

Foot Protection

Closed-toe, closed-heel shoes
made of a chemical-resistant

material.[4]

Protects feet from spills and

falling objects.

Handling and Storage Protocols

Proper handling and storage procedures are critical to maintaining the stability of 2-Bromo-5-

iodopyridine and ensuring a safe laboratory environment.

Handling Protocol

o Preparation: Before handling, ensure that a designated work area, typically within a chemical

fume hood, is clean and uncluttered.[5][8] Verify that all necessary PPE is available and in

good condition.
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» Weighing and Transferring: Conduct all weighing and transferring of 2-Bromo-5-
iodopyridine within a chemical fume hood to control dust and vapor.[6] Use non-sparking
tools.

o Spill Management: In the event of a spill, evacuate personnel to a safe area.[9] Wearing
appropriate PPE, sweep up the solid material, avoiding dust formation, and place it in a
suitable, closed container for disposal.[9][10]

o Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.
[9][10] Do not eat, drink, or smoke in the laboratory.[10]

Storage Plan

» Conditions: Store in a cool, dry, and well-ventilated place away from sources of ignition.[5]
[11] The recommended storage temperature is between 2-8°C.[12]

o Container: Keep the container tightly closed to prevent contamination and moisture
absorption.[10][11] The substance is light-sensitive.[9][11]

e Incompatibilities: Store away from strong oxidizing agents and strong acids.[13]

Emergency and Disposal Procedures
First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[9][10]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it
before reuse. Seek medical attention if irritation
persists.[7][9]

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing. Seek immediate medical attention.[9]
[10]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and seek immediate medical
attention.[9][10]

Disposal Plan

Proper disposal of 2-Bromo-5-iodopyridine and its waste is essential to prevent

environmental contamination and comply with regulations.

o Waste Collection: Collect all waste containing 2-Bromo-5-iodopyridine, including

contaminated consumables (e.g., gloves, wipes), in a designated, properly labeled, and

sealed hazardous waste container.[6]

o Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[11] Arecommended method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[11]
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o Contaminated Packaging: Dispose of contaminated packaging as unused product.[11]

Workflow for Handling 2-Bromo-5-iodopyridine

Preparation
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Y
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Y
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Y \
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- Tightly Sealed Container - Collect in Labeled Container - Evacuate & Ventilate - Administer First Aid
- Cool, Dry, Ventilated - Professional Disposal Service - Clean with PPE - Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-5-iodopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://chemical-label.com/en/ghs/print-clp/73290-22-9/2-bromo-5-iodopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/73290-22-9
https://pubchem.ncbi.nlm.nih.gov/compound/73290-22-9
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.solubilityofthings.com/personal-protective-equipment-ppe
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyridine_2_6_diethanol.pdf
https://www.tcichemicals.com/IN/en/p/B3765
https://www.tcichemicals.com/IN/en/p/B3765
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.chemicalbook.com/msds/2-bromo-5-iodopyridine.htm
https://www.fishersci.com/store/msds?partNumber=AAL2001606&productDescription=2-BROMO-5-IODOPYRIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/msds/9937/73290-22-9_Pyridine,2-bromo-5-iodo-.html
https://www.symaxlaboratories.net/2-bromo-iodopyridine-3411776.html
https://www.symaxlaboratories.net/2-bromo-iodopyridine-3411776.html
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.benchchem.com/product/b107189#personal-protective-equipment-for-handling-2-bromo-5-iodopyridine
https://www.benchchem.com/product/b107189#personal-protective-equipment-for-handling-2-bromo-5-iodopyridine
https://www.benchchem.com/product/b107189#personal-protective-equipment-for-handling-2-bromo-5-iodopyridine
https://www.benchchem.com/product/b107189#personal-protective-equipment-for-handling-2-bromo-5-iodopyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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